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Compound of Interest

Compound Name: JKE-1674

Cat. No.: B3025899

This document provides detailed guidance on the proper disposal of JKE-1674, a potent, orally
active inhibitor of glutathione peroxidase 4 (GPX4).[1][2][3][4] While the Safety Data Sheet
(SDS) for JKE-1674 indicates that the substance is not classified as hazardous according to
the Globally Harmonized System (GHS), it is imperative for researchers, scientists, and drug
development professionals to handle and dispose of this research chemical with the utmost
care to ensure laboratory safety and environmental protection.[5] All laboratory personnel
should treat chemical waste, including non-hazardous substances, as potentially harmful and
follow established institutional and local regulations for chemical waste management.[1][2]

Key Properties of JKE-1674

A summary of the physical and chemical properties of JKE-1674 is provided below to inform
safe handling and disposal practices.
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Property Value Source
CAS Number 2421119-60-8 [5][6]
Molecular Formula C20H20CI2N40Oa4 [6]
Molecular Weight 451.3 g/mol [5]
Appearance Crystalline solid [6]
Solubility Soluble in DMSO and Ethanol [3][4]6]
Storage -20°C [6]
Hazard Classification Not classified as hazardous 5]

(GHS)

Step-by-Step Disposal Protocol for JKE-1674

The following protocols are based on best practices for laboratory chemical waste disposal.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines.

Waste Identification and Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

e Solid Waste:

o Collect unused or expired JKE-1674 powder in its original container or a clearly labeled,
sealed container.

o Label the container as "JKE-1674 Solid Waste."
o Do not mix with other chemical waste unless compatibility is confirmed.
e Liquid Waste (Solutions):

o Collect solutions of JKE-1674 (e.g., in DMSO or ethanol) in a dedicated, sealed, and
properly labeled waste container.
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o The label should clearly state "JKE-1674 in [Solvent Name] Waste" and include the
approximate concentration.

o Segregate halogenated and non-halogenated solvent waste streams.[1]

e Contaminated Labware:

o Dispose of chemically contaminated items such as pipette tips, gloves, and weighing
papers in a designated solid waste container.

o Sharps, such as needles and blades, must be disposed of in a labeled, puncture-resistant
sharps container.[4]

Waste Collection and Storage

o Store all waste containers in a designated satellite accumulation area within the laboratory.
o Ensure waste containers are kept closed except when adding waste.
e Use secondary containment to prevent spills.[2]

e Do not accumulate large quantities of waste. Adhere to your institution's limits for waste
accumulation.[2]

Disposal of Empty Containers

« A container that has held JKE-1674 can be disposed of as regular trash only after it has
been emptied of all contents, with no freestanding liquids remaining.[6]

o Deface or remove the original label to prevent confusion.[1][2]

o For containers that held acutely hazardous materials (P-listed waste), triple rinsing is
required, and the rinsate must be collected as hazardous waste.[2][7] While JKE-1674 is not
P-listed, adopting this practice for all chemical containers is a good safety measure.

Final Disposal

» Arrange for the collection of all JKE-1674 waste (solid, liquid, and contaminated materials)
through your institution's EHS or a licensed chemical waste disposal contractor.
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e Do not dispose of JKE-1674 down the sink or in the regular trash.[2][5] Even non-hazardous
chemicals should not be disposed of in this manner without explicit approval from EHS.[6]

Experimental Protocols and Signaling Pathways

JKE-1674 is an inhibitor of glutathione peroxidase 4 (GPX4) and is an active metabolite of the
GPX4 inhibitor ML-210.[1][6] It induces ferroptosis, a form of regulated cell death driven by
iron-dependent lipid peroxidation.[1][2] The mechanism involves the dehydration of JKE-1674
to form a nitrile-oxide electrophile, JKE-1777, which then covalently binds to GPX4.

Below is a diagram illustrating the disposal decision workflow for JKE-1674.
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Caption: JKE-1674 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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